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Compound of Interest

3-Methoxy-5-methylbenzoyl
Compound Name:

chloride
CAS No.: 96227-40-6
Cat. No.: B1339416

Get Quote

Executive Summary & Chemical Identity

3-Methoxy-5-methylbenzoyl chloride (CAS: 96227-40-6) is a specialized acyl chloride
intermediate used primarily in the synthesis of heterocycles, pharmaceutical pharmacophores
(e.g., benzamides), and agrochemicals.[1][2][3] It is derived from 3-methoxy-5-methylbenzoic
acid (CAS: 62089-34-3).[4][5][6]

As an electrophilic acylating agent, its "solubility” is a function of both physical dissolution and
chemical stability. This guide categorizes solvents into Inert Carriers (true solvents) and
Reactive Media (where the compound degrades or derivatizes).

Physicochemical Profile
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Property Data Source/Note

CAS Number 96227-40-6 [BLD Pharm, 2025]
Molecular Formula CoHoCIO2

Molecular Weight 184.62 g/mol

Physical State Liquid or Low-Melting Solid Analog comparison*

. . Extrapolated from 3-methoxy
Boiling Point (Est.) 130-140 °C @ 15 mmHg
analog

) Extrapolated from benzoyl
Density (Est.) ~1.18-1.21 g/mL hiorid
chlorides

*Note: 3-Methoxybenzoyl chloride (CAS 1711-05-3) is a liquid (bp 123°C/15mmHg). The
addition of a methyl group typically elevates the boiling point and lipophilicity.

Solubility & Solvent Compatibility Data

The solubility of 3-methoxy-5-methylbenzoyl chloride cannot be decoupled from its reactivity.
It reacts violently with nucleophiles (water, alcohols, amines).

Table 1: Solvent Compatibility Matrix
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Solvent Class

Specific Solvent

Solubility Behavior

Operational Status

) Dichloromethane ) Recommended
Chlorinated High (>100 mg/mL) _
(DCM) (Synthesis/Workup)
Chlorinated Chloroform (CHCIs) High (>100 mg/mL) Recommended
) ) Recommended
Aromatic Toluene High ] )
(Azeotropic drying)
) Recommended (with
Ethers THF (Anhydrous) High ]
caution*)
_ . Recommended
Ethers Diethyl Ether Moderate-High o
(Precipitation)
) Conditional (Must be
Esters Ethyl Acetate High
dry)
] Decomposes
Protic Water ] INCOMPATIBLE
(Hydrolysis)
Decomposes
Alcohols Methanol / Ethanol ) INCOMPATIBLE
(Alcoholysis)
) o ) Reagent (Acyl
Amines Pyridine / EtsN Soluble + Reactive

transfer)

*Caution: THF can polymerize with strong Lewis acids; ensure the acid chloride is free of

excess thionyl chloride before dissolving in THF.

Graphviz Diagram: Solvent Selection Decision Tree
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Select Solvent for

3-Methoxy-5-methylbenzoyl Chloride

Is the solvent Protic?
(Contains -OH, -NH?)

Yes (Water, MeOH) \No (DCM, Toluene)

STOP: Rapid Decomposition Is the solvent Anhydrous?

(Hydrolysis/Alcoholysis)

No

Protocol: Dry over
Molecular Sieves (3A/4A) es

Safe for Dissolution

Click to download full resolution via product page
Caption: Logical workflow for determining solvent suitability to prevent unintended degradation.

Experimental Protocols
Protocol A: Synthesis & Solubilization (Self-Validating)

This protocol describes generating the acid chloride from its precursor, 3-methoxy-5-
methylbenzoic acid (CAS 62089-34-3), and preparing a stock solution.

Reagents:
o 3-Methoxy-5-methylbenzoic acid (1.0 eq)

e Thionyl Chloride (SOCI2) (1.5-2.0 eq)
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o DMF (Catalytic, 1-2 drops)

e Solvent: Toluene (Anhydrous)

Step-by-Step Workflow:

Setup: Flame-dry a 2-neck round bottom flask under N2 atmosphere.
e Charging: Add 3-methoxy-5-methylbenzoic acid and anhydrous Toluene (5 mL/g).
e Activation: Add SOCIz dropwise followed by catalytic DMF.
o Observation: Vigorous gas evolution (SO2z + HCI) confirms initiation.
» Reaction: Heat to 80°C for 2—3 hours.
o Endpoint: Solution becomes clear; gas evolution ceases.

 Purification (Critical): Concentrate under reduced pressure. Add fresh Toluene and re-
concentrate (2x) to azeotropically remove residual SOCIz and HCI.

e Solubilization: Dissolve the resulting oil/solid in anhydrous DCM or THF for downstream
applications.

Protocol B: Quenching & Disposal

Do not pour directly into water.

e Dilute waste stream with DCM.

e Slowly add to a stirred, ice-cold solution of 10% NaOH or saturated NaHCO:s.
» Verify pH > 8 before disposal.

Mechanistic Insights
Hydrolytic Instability
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The methoxy (-OCHs) and methyl (-CHs) groups on the benzene ring are electron-donating

groups (EDGS).

Electronic Effect: They increase electron density on the carbonyl carbon relative to
unsubstituted benzoyl chloride.

Consequence: While this theoretically makes the carbonyl less electrophilic, the compound
remains highly reactive toward water due to the excellent leaving group ability of the chloride
ion (CI).

Mechanism: Water attacks the carbonyl carbon -> Tetrahedral intermediate -> Elimination of
HCI -> Formation of Benzoic Acid.

Graphviz Diagram: Hydrolysis Mechanism

3-Methoxy-5-methylbenzoyl

Chloride + H20

Tetrahedral

/ Intermediate

3-Methoxy-5-methylbenzoic Acid
+ HCI

H20 (Nucleophile)

Click to download full resolution via product page

Caption: Mechanism of decomposition in protic solvents, regenerating the parent acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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